Cas no 53229-45-1 (3-(Methoxymethyl)thiophene-2-carboxylic acid)

3-(Methoxymethyl)thiophene-2-carboxylic acid is a heterocyclic compound featuring a thiophene core substituted with a methoxymethyl group at the 3-position and a carboxylic acid moiety at the 2-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The methoxymethyl group enhances solubility and reactivity, while the carboxylic acid allows for further derivatization via esterification, amidation, or other coupling reactions. Its stability under standard conditions and compatibility with a range of reaction conditions underscore its utility in fine chemical synthesis. The compound is typically handled under inert atmospheres to maintain purity.

3-(Methoxymethyl)thiophene-2-carboxylic acid structure

53229-45-1 structure

Product Name:3-(Methoxymethyl)thiophene-2-carboxylic acid

CAS No:53229-45-1

MF:C₇H₈O₃S

MW:172.201621055603

CID:4654710

PubChem ID:12197665

Update Time:2025-10-15

3-(Methoxymethyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(methoxymethyl)thiophene-2-carboxylic acid
- 2-Thiophenecarboxylic acid, 3-(methoxymethyl)-
- 3-(methoxymethyl)-2-thiophenecarboxylic acid
- 3-(methoxymethyl)-thiophene-2-carboxylic acid
- 3-(Methoxymethyl)thiophene-2-carboxylic acid
- Inchi： 1S/C7H8O3S/c1-10-4-5-2-3-11-6(5)7(8)9/h2-3H,4H2,1H3,(H,8,9)
- InChI Key： VTPSECJXISSDQS-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1C(=O)O)COC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 149
XLogP3: 1.1
Topological Polar Surface Area: 74.8

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 281.0±25.0 °C at 760 mmHg
Flash Point: 123.8±23.2 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(Methoxymethyl)thiophene-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(Methoxymethyl)thiophene-2-carboxylic acid Pricemore >>

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